Cas no 1420800-11-8 (8-Fluoro-7-methylquinolin-5-amine)

• Product Name: 8-Fluoro-7-methylquinolin-5-amine
• CAS No: 1420800-11-8
• MF: C₁₀H₉FN₂
• MW: 176.190265417099
• CID: 5713860
• PubChem ID: 97036708
• Update Time: 2025-10-31

8-Fluoro-7-methylquinolin-5-amine Chemical and Physical Properties

Names and Identifiers

• 1420800-11-8
• SB68414
• 8-Fluoro-7-methylquinolin-5-amine
• 8-Fluoro-7-methyl-quinolin-5-ylamine
• 5-Quinolinamine, 8-fluoro-7-methyl-

• Inchi： 1S/C10H9FN2/c1-6-5-8(12)7-3-2-4-13-10(7)9(6)11/h2-5H,12H2,1H3
• InChI Key： DSBBHKXHABAQSN-UHFFFAOYSA-N
• SMILES： FC1=C(C)C=C(C2=CC=CN=C21)N

Computed Properties

• Exact Mass: 176.07497646g/mol
• Monoisotopic Mass: 176.07497646g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 38.9Ų

Experimental Properties

• Density: 1.262±0.06 g/cm3(Predicted)
• Boiling Point: 336.4±37.0 °C(Predicted)
• pka: 3.04±0.43(Predicted)

Additional information on 8-Fluoro-7-methylquinolin-5-amine

Professional Introduction to 8-Fluoro-7-methylquinolin-5-amine (CAS No. 1420800-11-8)

8-Fluoro-7-methylquinolin-5-amine is a significant compound in the field of pharmaceutical chemistry, characterized by its unique structural and chemical properties. This compound, identified by the CAS number 1420800-11-8, has garnered considerable attention due to its potential applications in the development of novel therapeutic agents. The presence of both a fluoro substituent and a methyl group on the quinoline backbone imparts distinct pharmacological characteristics, making it a valuable scaffold for drug discovery.

The quinoline core is a well-documented motif in medicinal chemistry, known for its broad spectrum of biological activities. Among these, quinoline derivatives have been extensively studied for their antimicrobial, antimalarial, and anticancer properties. The introduction of fluorine at the 8-position and a methyl group at the 7-position enhances the metabolic stability and binding affinity of the molecule, which are critical factors in drug design. This modification also influences the electronic properties of the quinoline system, potentially affecting its interaction with biological targets.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors targeting various kinases and enzymes involved in cancer progression. Quinoline derivatives, including 8-fluoro-7-methylquinolin-5-amine, have shown promise as inhibitors of tyrosine kinases and other enzymes implicated in tumor growth and survival. For instance, studies have demonstrated that fluorinated quinolines can exhibit potent activity against mutant forms of kinases such as BRAF V600E and KRAS G12C, which are frequently implicated in oncogenic pathways.

The role of fluorine in enhancing drug efficacy is well-documented. Fluorine atoms can increase the lipophilicity of molecules, improve their bioavailability, and enhance their binding to target proteins. Additionally, fluorine substitution can modulate metabolic pathways, leading to increased drug half-life and reduced degradation. These properties make 8-fluoro-7-methylquinolin-5-amine an attractive candidate for further exploration in medicinal chemistry.

Recent advances in computational chemistry have enabled the rapid screening of large libraries of quinoline derivatives for potential drug candidates. Virtual screening techniques, combined with molecular dynamics simulations, have been used to identify promising structures such as 8-fluoro-7-methylquinolin-5-amine. These methods allow researchers to predict binding affinities and optimize molecular properties before conducting costly wet-lab experiments. Such computational approaches have significantly accelerated the drug discovery process.

The synthesis of 8-fluoro-7-methylquinolin-5-amine involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the fluoro group typically involves halogen exchange or direct fluorination techniques, while the methyl group is often introduced via alkylation or methylation reactions. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions, have been employed to achieve high yields and purity levels essential for pharmaceutical applications.

Evaluation of the pharmacological profile of 8-fluoro-7-methylquinolin-5-amine has revealed several promising characteristics. In vitro studies have shown that this compound exhibits inhibitory activity against various kinases and enzymes relevant to cancer therapy. Notably, it has demonstrated efficacy against mutant forms of KRAS and BRAF, which are challenging targets due to their high sequence similarity with wild-type enzymes. Additionally, preclinical studies suggest that this compound may have minimal toxicity at therapeutic doses.

The potential therapeutic applications of 8-fluoro-7-methylquinolin-5-amine extend beyond oncology. Research indicates that quinoline derivatives may also be effective against infectious diseases caused by bacteria and parasites. The structural features of this compound allow it to interact with bacterial enzymes and inhibit their function, making it a candidate for developing novel antibiotics. Furthermore, its ability to cross biological membranes enhances its potential as an antiparasitic agent.

The development of new drugs is a complex process that involves multiple stages from discovery to clinical trials. The use of compounds like 8-fluoro-7-methylquinolin-5-am ine represents a significant step forward in addressing unmet medical needs. As research continues to uncover new biological targets and mechanisms of action, compounds with unique structural features such as this one will play a crucial role in shaping future therapeutic strategies.

In conclusion, 8-fluoro-7-methylquinolin-5-am ine (CAS No. 1420800-11-8) is a promising compound with diverse pharmacological applications. Its unique structural features make it an attractive scaffold for drug development, particularly in oncology and infectious disease treatment. With ongoing research efforts focused on optimizing its synthesis and evaluating its therapeutic potential, this compound is poised to make significant contributions to the field of pharmaceutical chemistry.